N-[4-(1H-benzimidazol-1-ylcarbonyl)phenyl]acetamide

• IUPAC Name: N-[4-(benzimidazole-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C16H13N3O2/c1-11(20)18-13-8-6-12(7-9-13)16(21)19-10-17-14-4-2-3-5-15(14)19/h2-10H,1H3,(H,18,20)
• InChI Key: VIXQZOKXJJCBQM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2C=NC3=CC=CC=C32
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

"N-[4-(1H-benzimidazol-1-ylcarbonyl)phenyl]acetamide" is a compound that has been studied for various potential applications, including as a pharmacophoric group in antitumor agents and antimicrobial activities. The compound is part of a broader class of benzimidazole derivatives which are known for their interesting chemical and pharmacological properties.

Synthesis Analysis

The synthesis of related benzimidazole derivatives often involves multistep reactions. For example, a related compound, N-phenyl-2-({5-[(2-(phenoxymethyl)-benzimidazol-1-yl)methyl]-1,3,4-oxadiazol-2-yl}thio) acetamide, was synthesized by reacting specific intermediates with N-phenyl-2-chloro-acetamide (Li Ying-jun, 2012).

Molecular Structure Analysis

The structure of benzimidazole derivatives is characterized by NMR techniques, including 1H and 13C NMR. These techniques help in determining the isomeric structures and tautomeric ratios of the compounds (Li Ying-jun, 2012).

Chemical Reactions and Properties

These compounds typically exhibit interesting chemical behaviors, such as varied reactivity due to the presence of different functional groups. The derivatives can react with various agents to produce compounds with potential bioactivity. For instance, reactions with 2-mercapto(benz)imidazole/benzothiazole/benzoxazole derivatives have been reported (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Physical Properties Analysis

Physical properties such as solubility, crystalline structure, and melting point are crucial for understanding the compound's behavior in different environments. However, specific details on the physical properties of "N-[4-(1H-benzimidazol-1-ylcarbonyl)phenyl]acetamide" are not readily available in the reviewed literature.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and the presence of functional groups, play a significant role in determining the potential applications of these compounds. The acidity constants (pKa values) of similar acetamide derivatives indicate the presence of protonatable nitrogen atoms, which influence their chemical behavior (M. Duran, M. Canbaz, 2013).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, benzimidazole derivatives are known to interact easily with the biopolymers of the living system due to their structural resemblance to naturally occurring nucleotides. They have been found to exhibit diverse biological activities.